N1-(benzo[d]thiazol-2-yl)-N2-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)oxalamide

• IUPAC Name: N'-(1,3-benzothiazol-2-yl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• InChI: InChI=1S/C20H18N4O3S/c1-12-11-13(8-9-15(12)24-10-4-7-17(24)25)21-18(26)19(27)23-20-22-14-5-2-3-6-16(14)28-20/h2-3,5-6,8-9,11H,4,7,10H2,1H3,(H,21,26)(H,22,23,27)
• InChI Key: VXJGREMTPPRCGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C(=O)NC2=NC3=CC=CC=C3S2)N4CCCC4=O
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N1-(benzo[d]thiazol-2-yl)-N2-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is primarily used for research purposes in the laboratory.

Scientific Research Applications

Synthesis Methods

1,2,3-triazoles are five-membered heterocyclic compounds with nitrogen atoms at positions 1, 2, and 3. They serve as important scaffolds due to their widespread biological activities. The compound can be synthesized using various methods, including:

• .

Pharmacological Applications

Researchers have documented the pharmacological activity of 1,2,3-triazole derivatives in recent literature. Their versatility and diverse effects make them promising candidates for drug development and therapeutic interventions.